Cas no 61290-40-2 (Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-(2-hydroxyethyl)-)

• Product Name: Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-(2-hydroxyethyl)-
• CAS No: 61290-40-2
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 485687
• PubChem ID: 12622950
• Update Time: 2025-04-19

Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-(2-hydroxyethyl)-
• 1-[(3,4-dimethoxyphenyl)methyl]-3-(2-hydroxyethyl)thiourea
• DTXSID00504694
• N-[(3,4-Dimethoxyphenyl)methyl]-N'-(2-hydroxyethyl)thiourea
• 61290-40-2

• Inchi： 1S/C12H18N2O3S/c1-16-10-4-3-9(7-11(10)17-2)8-14-12(18)13-5-6-15/h3-4,7,15H,5-6,8H2,1-2H3,(H2,13,14,18)
• InChI Key： KOMHUVQISODXEK-UHFFFAOYSA-N
• SMILES： S=C(NCCO)NCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 270.10394
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 62.75